Cas no 1361585-79-6 (3-Amino-2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361585-79-6
• MF: C₁₂H₆Cl₃F₃N₂
• MW: 341.543650150299
• CID: 4968402
• Update Time: 2025-07-02

3-Amino-2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl3F3N2/c13-6-2-1-5(9(14)10(6)15)11-7(19)3-4-8(20-11)12(16,17)18/h1-4H,19H2
• InChI Key： AKBVWCIFXNSTRJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC=C(C(F)(F)F)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 342
• XLogP3: 4.6
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Amino-2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361585-79-6)

The compound 3-Amino-2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine, identified by its CAS No. 1361585-79-6, is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trichlorophenyl and trifluoromethyl groups, contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate electronic and steric properties.

In recent years, the demand for heterocyclic compounds like 3-Amino-2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine has surged due to their versatility in medicinal chemistry. This compound’s pyridine core is a common motif in FDA-approved drugs, making it a valuable scaffold for designing inhibitors targeting enzymes or receptors. For instance, its amino and trifluoromethyl functionalities are often explored in the context of kinase inhibitors or antimicrobial agents, aligning with current trends in combating antibiotic resistance.

The synthesis of CAS No. 1361585-79-6 typically involves multi-step organic reactions, including cross-coupling and halogenation strategies. Its 2,3,4-trichlorophenyl moiety enhances lipophilicity, which is crucial for improving membrane permeability in drug candidates. Meanwhile, the trifluoromethyl group is known to enhance metabolic stability, a hot topic in pharmacokinetic optimization. These attributes make the compound a subject of interest in structure-activity relationship (SAR) studies.

From an industrial perspective, 3-Amino-2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and improve yield, addressing environmental concerns. Additionally, its potential as a fluorescent probe or ligand in coordination chemistry has sparked curiosity in materials science, particularly for sensor development.

Frequently asked questions about this compound include its solubility profile, stability under various pH conditions, and commercial availability. These queries reflect the practical challenges faced by chemists in scaling up its production. Moreover, computational studies leveraging AI-driven molecular modeling are increasingly applied to predict its interactions with biological targets, a trend driven by the rise of digital chemistry platforms.

In summary, 3-Amino-2-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361585-79-6) exemplifies the intersection of synthetic chemistry and applied sciences. Its relevance in drug design, agrochemical innovation, and material engineering ensures its continued prominence in scientific literature. As research evolves, this compound may unlock new avenues for addressing global health and sustainability challenges.